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Compound of Interest

Compound Name: 1-Methylcyclopentene

Cat. No.: B036725 Get Quote

Essential Safety and Handling Guide for 1-
Methylcyclopentene
For laboratory professionals engaged in drug development and scientific research, the proper

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for the use of 1-Methylcyclopentene, with a focus on personal

protective equipment (PPE), operational protocols, and disposal plans. Adherence to these

procedures is critical for minimizing risks and fostering a safe research environment.

Immediate Safety and Personal Protection
1-Methylcyclopentene is a highly flammable liquid and vapor that may be fatal if swallowed

and enters airways.[1][2] Therefore, strict adherence to PPE protocols is mandatory.

Engineering Controls: Always handle 1-Methylcyclopentene in a well-ventilated area,

preferably within a chemical fume hood.[3] Ensure that eyewash stations and safety showers

are readily accessible.[3][4] Electrical equipment should be explosion-proof.[1][5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.
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A thorough understanding of the physical and chemical properties of 1-Methylcyclopentene is

crucial for safe handling.

Property Value Source

CAS Number 693-89-0 [1]

Molecular Formula C₆H₁₀ [2]

Molecular Weight 82.14 g/mol [2]

Appearance Clear, colorless liquid [5]

Boiling Point 72 °C / 754 mmHg (lit.)

Density 0.78 g/mL at 25 °C (lit.)

Flash Point -19 °C (-2.2 °F) - closed cup

Signal Word Danger [1]

Hazard Class
Flammable Liquid 2, Aspiration

Toxicity 1
[1]

Experimental Protocols: Safe Handling and Disposal
Handling:

Keep away from heat, sparks, open flames, and hot surfaces.[1][5]

Keep the container tightly closed.[1][5]

Ground and bond the container and receiving equipment to prevent static discharge.[1][5]

Use only non-sparking tools.[1][5]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][5]

Disposal:

Dispose of contents and container to an approved waste disposal plant.[1][6]
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations.[1]

Below are diagrams illustrating the workflow for PPE selection and the operational plan for

handling and disposal.
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PPE Selection Workflow for 1-Methylcyclopentene

Hazard Assessment

Personal Protective Equipment (PPE) Engineering Controls

Start: Handling
1-Methylcyclopentene

Assess Hazards:
- Highly Flammable
- Aspiration Toxicity
- Skin/Eye Irritant

Eye/Face Protection:
- Safety Goggles with Side-Shields

- Face Shield (if splash risk)

Select PPE

Work in a well-ventilated area
(Chemical Fume Hood)

Implement Controls

Skin Protection:
- Chemical-Resistant Gloves (e.g., Nitrile)

- Lab Coat/Impervious Clothing

Respiratory Protection:
- NIOSH-approved respirator with

organic vapor cartridge
(if ventilation is inadequate)

Ensure access to:
- Eyewash Station
- Safety Shower

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1-Methylcyclopentene.
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Operational & Disposal Plan for 1-Methylcyclopentene

Preparation

Handling

Cleanup & Decontamination

Disposal

1. Don Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

2. Prepare Work Area:
- Work in Fume Hood
- Ground Equipment

- Remove Ignition Sources

3. Transfer Chemical:
- Use Non-Sparking Tools
- Keep Container Closed

4. Decontaminate:
- Clean spills immediately

- Decontaminate glassware and surfaces

5. Waste Collection:
- Collect waste in a labeled,

sealed container

6. Dispose of Waste:
- Follow institutional and

local regulations for
hazardous waste disposal

Click to download full resolution via product page

Caption: Operational & Disposal Plan for 1-Methylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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